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Compound of Interest

Compound Name: Iodine-125

Cat. No.: B085253 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of radioactive materials like Iodine-125 are paramount. Adherence to strict protocols

not only ensures the safety of laboratory personnel but also maintains regulatory compliance

and environmental protection. This guide provides essential, step-by-step information for the

proper disposal of Iodine-125 waste, helping you manage your laboratory's radiological safety

with confidence.

Key Disposal Principles for Iodine-125
Radioactive waste disposal is strictly regulated, and it is illegal to dispose of it in regular trash

or down the drain without specific authorization.[1] All radioactive waste must be carefully

segregated, labeled, and transferred to your institution's Environmental Health & Safety

(EH&S) department for final disposal.[1]

Segregation is Critical:

By Isotope: Iodine-125 waste must be kept separate from other isotopes, especially those

with significantly different half-lives. For example, I-125 and P-32 waste should have their

own designated containers.[2]

By Form: Waste must be separated by its physical form: dry solids, liquids, sharps, and

biological materials.[3][4]
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The following tables provide key quantitative data relevant to the handling and disposal of

Iodine-125.

Radiological Data Value

Physical Half-Life 60.14 days[5]

Primary Emissions Gamma (35.5 keV), X-ray (27 keV)[5]

Annual Limit on Intake (ALI) - Inhalation 60 µCi[6]

Annual Limit on Intake (ALI) - Ingestion 40 µCi[6]

Critical Organ Thyroid Gland[5][7]

Waste Segregation & Disposal Pathways Guidelines

Solid Wastes Onsite Decay-in-Storage Program[6]

Liquid Scintillation Wastes Off-Site Radioactive Waste Disposal Program[6]

Aqueous Liquid Wastes
Sewer Disposal Program (if authorized and

within limits)[6]

Laboratory Sewer Disposal Limit for I-125
0.03 mCi per month (institutional limits may

vary)[6]

Detailed Protocol for Iodine-125 Waste Disposal
This protocol outlines the step-by-step procedures for the safe segregation, packaging, and

disposal of common forms of Iodine-125 waste generated in a laboratory setting.

Part 1: Waste Segregation and Container Preparation
Designate a Waste Area: Establish a specific, clearly marked area in the lab for radioactive

waste storage.[1] This area should be equipped with appropriate shielding, such as lead foil

or sheets, especially when dealing with millicurie quantities of I-125.[6]

Use Proper Containers: Obtain appropriate waste containers from your institution's EH&S

department.[8]
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Dry Solid Waste: Use cardboard boxes lined with a yellow plastic bag specifically for

iodine-contaminated waste.[1]

Liquid Waste: Use designated carboys for aqueous and non-aqueous liquids. Always

place liquid waste containers in secondary containment to prevent spills.[1][8]

Sharps: Use puncture-resistant containers specifically designed for radioactive sharps.[9]

Scintillation Vials: Place vials upright in flats or in sealed, clear plastic bags within a lined

drum.[3]

Label Containers Immediately: Attach a "Caution - Radioactive Material" tag to each

container as soon as the first piece of waste is added.[1][2] The tag must include:

Principal Investigator's Name

Building and Room Number

Isotope (Iodine-125)

Estimated Activity and Date

Part 2: Managing Different Waste Streams
A. Dry Solid Waste (Gloves, Bench Paper, Tubes)

Segregation: Place only I-125 contaminated dry solids into the designated lined box. Do not

include liquids, lead shielding, or sharps.[3]

Packaging: When the bag is full, seal it with tape. Seal the outer box securely.[3]

Storage: Move the sealed container to the designated radioactive waste storage area.

B. Liquid Waste (Aqueous Buffers, etc.)

Segregation: Keep I-125 liquid waste separate from other isotopes and separate aqueous

from non-aqueous solutions where possible.[1]
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Collection: Add liquid waste to the appropriate, labeled carboy within secondary containment.

Do not add solid items like pipette tips to liquid waste containers.[1]

Closure: Keep the container closed except when adding waste.[1]

Sewer Disposal (If Authorized):

Only dispose of readily soluble or dispersible I-125 waste via designated and posted sinks.

[10]

Do not exceed the monthly disposal limits set by your institution and regulations.[6][10]

Flush the sink with copious amounts of water during and after disposal.[11]

Maintain a detailed log of all sewer disposals.[10][11]

C. Sharps Waste (Needles, Pipettes, Contaminated Glass)

Containerization: Place all I-125 contaminated sharps directly into a designated radioactive

sharps container.[9]

Closure: Do not overfill the container. When it is three-quarters full, close and lock the

container.

Storage: Place the sealed sharps container in the radioactive waste storage area.

D. Animal Carcasses and Biological Waste

Packaging: Bag carcasses and tissues in double clear plastic bags with sufficient absorbent

material.[1]

Labeling: Attach a hazardous waste tag, noting any additional biological hazards.[1]

Storage: Keep this waste frozen or refrigerated until collection by EH&S.[1]

Part 3: Decay-in-Storage (DIS)
Due to its relatively short half-life of 60 days, Iodine-125 waste is often managed through

decay-in-storage.[12]
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Storage: EH&S will store the collected waste for at least 10 half-lives (approximately 600

days or about two years for I-125).[12][13]

Survey: After the decay period, the waste is monitored to ensure its radioactivity is

indistinguishable from background radiation.

Disposal: Once confirmed to be non-radioactive, the waste can be disposed of as regular

waste (e.g., biohazardous or chemical waste, as appropriate). Radiation labels must be

defaced or removed before final disposal.[9][10]

Part 4: Requesting Waste Collection
Complete Paperwork: Fill out your institution's hazardous waste collection request form,

ensuring all information on the container tags is accurate and complete.[1][8]

Schedule Pickup: Submit the request to EH&S to schedule a waste pickup.[1][2]

Visualizing the Disposal Workflow
The following diagram illustrates the logical steps and decision points in the proper disposal of

Iodine-125 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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